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Compound of Interest

Compound Name: Nebramycin II (sulfate)

CAS No.: 41194-16-5

Cat. No.: B3068341

Get Quote

Synonym: Apramycin Sulfate CAS Registry Number: 65710-07-8 Producing

Organism:Streptoalloteichus tenebrarius (formerly Streptomyces tenebrarius)[1][2][3]

Abstract
Nebramycin II, universally recognized in modern pharmacognosy as Apramycin, is the

dominant factor within the nebramycin aminoglycoside complex.[3][4] Unlike typical

aminoglycosides (e.g., kanamycin or gentamicin) which possess a flexible glycosidic linkage,

Nebramycin II is structurally distinct due to its rigid bicyclic octose moiety fused to a 2-

deoxystreptamine core.[1][2] This guide delineates the biological genesis, the molecular

assembly line (biosynthesis), and the industrial isolation of Nebramycin II (sulfate), providing a

self-validating reference for researchers investigating aminoglycoside resistance and

production.[2][3]

Part 1: The Biological Source
The origin of Nebramycin II is the soil actinomycete Streptoalloteichus tenebrarius.[3][5]

Originally classified as Streptomyces tenebrarius (ATCC 17920) by Stark et al. in 1967, this
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organism was reclassified due to distinct chemotaxonomic markers, specifically the presence of

meso-diaminopimelic acid and unique menaquinones.[2][3]

The Nebramycin Complex
S. tenebrarius does not produce a single molecule but a "soup" of structurally related

aminoglycosides known as the Nebramycin Complex.[3][6] The production ratios are dictated

by the specific fermentation conditions and the activity of carbamoyltransferases within the

bacterium.[3]

Table 1: Composition of the Nebramycin Complex

Factor Common Name
Structural
Characteristic

Role/Status

Nebramycin II Apramycin
Bicyclic octose core

fused to 2-DOS

Major metabolite; High

stability

Nebramycin IV Apramycin isomer
Positional isomer of

Factor II
Minor impurity

Nebramycin V'
6''-O-

Carbamoyltobramycin

Carbamoylated

precursor

Precursor to

Tobramycin

Nebramycin VI Tobramycin
Lacks the octose ring;

flexible chain
Major clinical antibiotic

Nebramycin VII Oxyapramycin
Hydroxylated

Apramycin
Minor metabolite

Part 2: Biosynthetic Pathway (The apr Gene Cluster)
The biosynthesis of Nebramycin II is a divergence from the canonical aminoglycoside pathway.

[3] While it shares the initial steps leading to 2-deoxystreptamine (2-DOS), it branches off

significantly to form the unique bicyclic sugar system.[1][2]

Mechanism of Assembly[3]
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The 2-DOS Scaffold: The pathway begins with D-Glucose-6-phosphate, converted into 2-

deoxystreptamine (2-DOS) via the aprD gene set.[1][2]

Pseudodisaccharide Formation: 2-DOS is glycosylated to form Paromamine.[1][3]

The Octose Divergence: Unlike other aminoglycosides that add simple sugars, the apr

cluster synthesizes a complex eight-carbon dialdose (octose).[3]

Radical SAM Enzymology: The enzyme AprD4 (a radical SAM dehydratase) is critical for

stripping the hydroxyl groups to facilitate the bicyclic ring closure.[3]

Self-Resistance: During biosynthesis, the bacterium protects its own ribosomes by

phosphorylating the intermediate (via AprU) and acetylating it.[3] The final active Nebramycin

II is released only after dephosphorylation by AprZ in the extracellular space.[3]

Visualization: The apr Biosynthetic Logic
The following diagram illustrates the flow from Glucose to the active Nebramycin II, highlighting

the critical enzymatic checkpoints.
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Self-Resistance Mechanism
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Caption: The biosynthetic pathway of Nebramycin II, emphasizing the critical extracellular

activation step by AprZ which prevents suicide inhibition of the producing organism.

Part 3: Production and Isolation Protocol
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To obtain high-purity Nebramycin II Sulfate, researchers must separate Factor II from the

structurally similar Tobramycin (Factor VI) and Carbamoyltobramycin (Factor V').[2][3]

Fermentation Parameters
Medium: Soybean meal (nitrogen source) and Glucose (carbon source) are standard.[2][3]

Conditions: Aerobic submerged fermentation at 30°C–37°C for 4–6 days.

pH Control: Maintained between 6.5 and 7.5.

Isolation & Purification Workflow
The separation relies on the basicity of the aminoglycosides.[3] Nebramycin II is strongly basic

due to its primary amine groups.[3]

Step-by-Step Protocol:

Filtration: Adjust broth to pH 2.0 (using H₂SO₄) to solubilize aminoglycosides, then filter

mycelia.

Cation Exchange (Capture): Pass filtrate over a weak acid cation exchange resin (e.g.,

Amberlite IRC-50) in the ammonium cycle.[2][3]

Elution: Elute with a gradient of Ammonium Hydroxide (0.1N to 1.0N).

Fractionation:

Early Fractions: Nebramycin IV and V'.[3]

Middle/Late Fractions:Nebramycin II (Apramycin).[2][3][4][7][8]

Late Fractions: Nebramycin VI (Tobramycin).[2][3]

Sulfate Salt Formation:

Concentrate the Nebramycin II rich fractions.[3]

Dissolve the free base in Methanol.[3]
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Slowly add concentrated Sulfuric Acid (H₂SO₄) until pH reaches 4.5–5.0.[2][3]

Precipitate by adding excess Ethanol or Acetone.[3]

Lyophilize to obtain Nebramycin II Sulfate (white to off-white powder).[1][2][3]

Visualization: Purification Logic
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Caption: Industrial isolation workflow for Nebramycin II Sulfate, utilizing cation exchange

chromatography to separate it from co-produced factors.

Part 4: Mechanism of Action & Structural Advantage
Nebramycin II functions by binding to the bacterial 30S ribosomal subunit, specifically at the

decoding A-site.[3]

Why Nebramycin II is Unique
Unlike Kanamycin or Gentamicin, Nebramycin II possesses a bicyclic sugar moiety.[3]

Binding Geometry: It binds to the deep groove of the 16S rRNA.[3]

Resistance Evasion: The rigid bicyclic structure sterically hinders access for many

aminoglycoside-modifying enzymes (AMEs), such as N-acetyltransferases (AAC) and O-

phosphotransferases (APH), which typically render other aminoglycosides inactive.[1][2] This

makes Nebramycin II effective against multi-drug resistant (MDR) Gram-negative bacteria.[1]

[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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